2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C12H11ClN4O2S/c13-7-2-1-3-8(4-7)15-11(19)6-20-12-16-9(14)5-10(18)17-12/h1-5H,6H2,(H,15,19)(H3,14,16,17,18)
• InChI Key: NAQHWBOVTHHAHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C12H11ClN4O2S
• Molecular Weight: 310.76 g/mol

Description

2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(3-chlorophenyl)acetamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as TAK-659 and is classified as a kinase inhibitor. TAK-659 has shown promising results in various studies, making it a potential candidate for future research.

Mechanism of Action

TAK-659 works by inhibiting the activity of certain kinases, which are enzymes that play a key role in cell signaling. By inhibiting these kinases, TAK-659 can disrupt the signaling pathways that cancer cells rely on for their growth and survival.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the growth of cancer cells, TAK-659 has also been shown to inhibit the production of certain cytokines, which are proteins that play a key role in the immune response. This makes TAK-659 a potential candidate for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using TAK-659 in lab experiments is that it has been extensively studied and has shown promising results in a number of different areas. However, one limitation is that it is a kinase inhibitor and may have off-target effects that could complicate experiments.

Future Directions

There are a number of potential future directions for research on TAK-659. One area of interest is in the development of combination therapies that include TAK-659 and other drugs. Another potential direction is in the development of more selective kinase inhibitors that target specific kinases implicated in certain diseases. Additionally, further research is needed to fully understand the potential side effects and limitations of TAK-659 in various research applications.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that begins with the reaction of 2-chloro-N-(3-chlorophenyl)acetamide with thiourea to form 2-[(3-chlorophenyl)amino]-N-(3-chlorophenyl)acetamide. This intermediate is then reacted with 4-amino-6-oxo-1,6-dihydropyrimidine-5-carbonitrile in the presence of a base to form TAK-659.

Scientific Research Applications

TAK-659 has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is in the treatment of cancer. TAK-659 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.